3-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(4-ethoxyphenyl)-4-fluorobenzamide

Specification

• CAS No.: 451504-04-4
• Molecular Formula: C22H27FN2O4S
• Molecular Weight: 434.53
• IUPAC Name: 3-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(4-ethoxyphenyl)-4-fluorobenzamide
• Standard InChI: InChI=1S/C22H27FN2O4S/c1-4-29-19-8-6-18(7-9-19)24-22(26)17-5-10-20(23)21(12-17)30(27,28)25-13-15(2)11-16(3)14-25/h5-10,12,15-16H,4,11,13-14H2,1-3H3,(H,24,26)
• Standard InChI Key: ZAGCTTVLDWJLKN-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)F)S(=O)(=O)N3CC(CC(C3)C)C

Introduction

3-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(4-ethoxyphenyl)-4-fluorobenzamide is a complex organic compound featuring a benzamide core with a sulfonyl group attached to a 3,5-dimethylpiperidine moiety and an ethoxyphenyl group. This compound is part of a broader class of sulfonylbenzamides, which have been explored for various pharmacological activities.

Synthesis and Preparation

The synthesis of such compounds typically involves the reaction of a sulfonyl chloride with an amine in the presence of a base. For 3-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(4-ethoxyphenyl)-4-fluorobenzamide, the process might involve:

• Preparation of the sulfonyl chloride from the corresponding sulfonamide.

• Coupling with 4-ethoxyaniline to form the benzamide.

Data Table: Comparison with Similar Compounds

Compound	Molecular Formula	Molecular Weight	Potential Applications
3-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(4-ethoxyphenyl)-4-fluorobenzamide	C22H27FN2O4S	Not specified	Potential bioactivity
3-[(3R,5S)-3,5-dimethylpiperidin-1-yl]sulfonyl-4-fluoro-N-(4-methoxyphenyl)benzamide	C21H25FN2O4S	420.5 g/mol	Bioactive properties
4-(3,5-dimethylpiperidin-1-ylsulfonyl)-3-fluoro-N-(3-methoxyphenyl)benzamide	C21H25FN2O4S	420.5 g/mol	Bioactive properties